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Compound of Interest

Compound Name: Sodium aluminum hydride

Cat. No.: B089126 Get Quote

Sodium aluminum hydride (NaAlH4), also known as sodium alanate, is a complex metal

hydride that has garnered significant attention as a potential material for solid-state hydrogen

storage due to its relatively high hydrogen content (7.4 wt% theoretical) and favorable

thermodynamics for hydrogen release.[1][2] This guide provides a comprehensive overview of

the thermal decomposition of NaAlH4, detailing its decomposition pathways, thermodynamic

and kinetic parameters, and the experimental protocols used for its characterization.

Decomposition Pathway
The thermal decomposition of sodium aluminum hydride is a multi-step process that involves

the sequential release of hydrogen gas.[2][3] The process begins with the decomposition of

NaAlH4 into sodium hexahydridoaluminate (Na3AlH6), aluminum (Al), and hydrogen gas.[2][4]

This is followed by the decomposition of the intermediate Na3AlH6 into sodium hydride (NaH),

Al, and more hydrogen gas.[2][4] The final step, which requires significantly higher

temperatures, is the decomposition of NaH into sodium (Na) and hydrogen.[3][5]

The three distinct decomposition reactions are as follows:

Step 1: 3NaAlH₄ → Na₃AlH₆ + 2Al + 3H₂ (releases 3.7 wt% H₂)[4]

Step 2: Na₃AlH₆ → 3NaH + Al + 1.5H₂ (releases 1.85 wt% H₂)[4]

Step 3: 3NaH → 3Na + 1.5H₂[3]
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For practical hydrogen storage applications, only the first two steps are generally considered,

offering a combined reversible hydrogen capacity of approximately 5.5 wt%.[4] The third step is

often disregarded due to its high decomposition temperature.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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